1-(2-chlorobenzyl)-3-(1-pyrrolidinylcarbonyl)-4lambda~6~,1,2-benzothiadiazine-4,4(1H)-dione

• IUPAC Name: [1-[(2-chlorophenyl)methyl]-4,4-dioxo-4λ6,1,2-benzothiadiazin-3-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C19H18ClN3O3S/c20-15-8-2-1-7-14(15)13-23-16-9-3-4-10-17(16)27(25,26)18(21-23)19(24)22-11-5-6-12-22/h1-4,7-10H,5-6,11-13H2
• InChI Key: KDKVPDDMXDCBLM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=NN(C3=CC=CC=C3S2(=O)=O)CC4=CC=CC=C4Cl
• Molecular Formula: C19H18ClN3O3S
• Molecular Weight: 403.9 g/mol

Description

1-(2-chlorobenzyl)-3-(1-pyrrolidinylcarbonyl)-4lambda~6~,1,2-benzothiadiazine-4,4(1H)-dione is a useful research compound. Its molecular formula is C19H18ClN3O3S and its molecular weight is 403.88. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The compound has been used in the synthesis of various bioactive heteroaryl thiazolidine-2,4-diones, showcasing its utility in creating compounds with potential antimicrobial activities against pathogens like Staphylococcus aureus and Candida albicans (Ibrahim, Abdel-Megid Abdel-Hamed, & El-Gohary, 2011).

Reactions and Derivatives

• It serves as a precursor for the creation of various derivatives, such as pyrrolizine-1,3-dione derivatives, which exhibit ketone properties and can undergo ring-opening reactions (McNab, Montgomery, Parsons, & Tredgett, 2010).

Application in Medicinal Chemistry

• The compound has applications in medicinal chemistry, particularly in the synthesis of novel cyclic imides, which have shown potential in reversing amnesia in experimental models (Butler et al., 1987).

Structural Analysis and Characterization

• X-ray crystallography and NMR spectroscopy have been employed to investigate the structure of related compounds like Droxicam, which shares a similar chemical backbone. This demonstrates the importance of the compound in structural analysis (Frigola, 1988).

Mechanism of Action

Target of Action

Similar compounds, such as 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines, have been reported to interact with various biological targets, including enzymes like carbonic anhydrase, cholinesterase, alkaline phosphatase, lipase, and aromatase .

Mode of Action

It’s known that 1,3,4-thiadiazole derivatives can disrupt processes related to dna replication, thereby inhibiting the replication of both bacterial and cancer cells .

Biochemical Pathways

Compounds with similar structures have been reported to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and antitubercular activities .

Pharmacokinetics

In silico pharmacokinetic studies have been performed on similar compounds, such as 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines .

Result of Action

Similar compounds have been reported to exhibit a wide range of biological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and antitubercular activities .